Cas no 2171145-95-0 ((2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-3-hydroxypropanoic acid)

• Product Name: (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-3-hydroxypropanoic acid
• CAS No: 2171145-95-0
• MF: C₂₅H₂₁FN₂O₆
• MW: 464.442450284958
• CID: 6110614
• PubChem ID: 165539249
• Update Time: 2025-10-29

(2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-3-hydroxypropanoic acid
• 2171145-95-0
• (2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]formamido}-3-hydroxypropanoic acid
• EN300-1516542

• Inchi： 1S/C25H21FN2O6/c26-20-11-14(23(30)27-22(12-29)24(31)32)9-10-21(20)28-25(33)34-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-11,19,22,29H,12-13H2,(H,27,30)(H,28,33)(H,31,32)/t22-/m0/s1
• InChI Key： NZVOAAKPPNLBDH-QFIPXVFZSA-N
• SMILES： FC1C=C(C(N[C@H](C(=O)O)CO)=O)C=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.13836456g/mol
• Monoisotopic Mass: 464.13836456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-3-hydroxypropanoic acid

Introduction to (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-3-hydroxypropanoic Acid (CAS No. 2171145-95-0)

(2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-3-hydroxypropanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2171145-95-0, represents a class of molecules that are being extensively studied for their therapeutic applications. The intricate molecular architecture of this compound, characterized by a chiral center, fluorinated aromatic rings, and a formamido group, makes it a promising candidate for further investigation in drug discovery and development.

The< strong>fluoren-9-ylmethoxycarbonyl moiety in the molecular structure of this compound is particularly noteworthy. This group not only contributes to the overall stability of the molecule but also enhances its solubility in various solvents, which is a critical factor in pharmaceutical formulations. The presence of a< strong>fluorine atom at the 3-position of the phenyl ring introduces electronic and steric effects that can significantly influence the compound's interactions with biological targets. These features make it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Studies have suggested that< strong>(2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-3-hydroxypropanoic acid may exhibit inhibitory properties against certain enzymes and receptors involved in inflammatory pathways. This potential has led to its inclusion in several high-throughput screening campaigns aimed at identifying novel therapeutic agents.

The< strong>chiral center at the 2-position of the propanoic acid moiety is another critical feature of this compound. The stereochemical configuration of this center can significantly impact the pharmacokinetic properties of the molecule, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Researchers are particularly interested in how the S-configured enantiomer influences these properties compared to its R-isomer, which could have profound implications for drug efficacy and safety.

In vitro studies have begun to unravel the potential mechanisms of action for< strong>(2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-3-hydroxypropanoic acid. Initial experiments have shown that it can interact with specific protein targets, modulating their activity in ways that could be therapeutically beneficial. For instance, preliminary data suggest that this compound may inhibit the activity of certain kinases that are overexpressed in cancer cells, potentially making it a valuable component in oncology research.

The< strong>fluorophenylformamido group is another key structural element that contributes to the compound's unique properties. This moiety has been shown to enhance binding interactions by increasing hydrophobicity and improving receptor affinity. The combination of these features makes this compound a versatile tool for drug discovery, offering multiple avenues for optimization and development.

The synthesis of< strong>(2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-3-hydroxypropanoic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, recent advances in synthetic methodologies have made it possible to construct such molecules more efficiently than ever before. These advancements are crucial for enabling large-scale production and further exploration of its biological potential.

Ongoing research is focused on exploring the pharmacological profile of this compound in various disease models. Preclinical studies are being designed to evaluate its efficacy and safety in animal models, providing valuable insights into its potential as a therapeutic agent. The results from these studies will be instrumental in determining whether< strong>(2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-3-hydroxypropanoic acid warrants further development into clinical trials.

The< strong>CAS number 2171145-95-0 serves as a unique identifier for this compound, facilitating its recognition and classification in scientific literature and databases. This standardized naming system ensures that researchers around the world can accurately reference and discuss this molecule, fostering collaboration and accelerating progress in the field.

In conclusion, (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-3-hydroxypropanoic acid (CAS No. 2171145-95-0) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, coupled with preliminary evidence of biological activity, make it an exciting candidate for further investigation. As research continues to uncover new insights into its properties and mechanisms of action, this molecule is poised to play a crucial role in the development of novel therapeutic strategies.